(1E)-1-[(4-methylsulfonylphenyl)methylene]indene

• Molecular Formula: C17H14O2S
• Molecular Weight: 282.4 g/mol
• IUPAC Name: (1E)-1-[(4-methylsulfonylphenyl)methylidene]indene
• InChI: InChI=1S/C17H14O2S/c1-20(18,19)16-10-6-13(7-11-16)12-15-9-8-14-4-2-3-5-17(14)15/h2-12H,1H3/b15-12+
• InChI Key: XICAFMGQCYYCRA-NTCAYCPXSA-N
• Isomeric SMILES: CS(=O)(=O)C1=CC=C(C=C1)/C=C/2\C=CC3=CC=CC=C32
• SMILES: CS(=O)(=O)C1=CC=C(C=C1)C=C2C=CC3=CC=CC=C32

Description

(1E)-1-[(4-methylsulfonylphenyl)methylene]indene, also known as MSPI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis.

Mechanism of Action

The mechanism of action of (1E)-1-[(4-methylsulfonylphenyl)methylene]indene is not fully understood, but it is believed to involve the inhibition of key enzymes and pathways involved in cancer cell growth and proliferation. This compound has been shown to induce apoptosis in cancer cells by activating caspases and disrupting mitochondrial function. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce cell cycle arrest and apoptosis in cancer cells, while in vivo studies have shown that this compound can inhibit tumor growth and metastasis. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of (1E)-1-[(4-methylsulfonylphenyl)methylene]indene is its versatility as a starting material for the synthesis of various functionalized indene derivatives. This compound is also relatively easy to synthesize and purify, which makes it a convenient compound for lab experiments. However, this compound has some limitations, such as its low solubility in water and some organic solvents, which may affect its bioavailability and limit its potential applications.

Future Directions

There are several future directions for the research on (1E)-1-[(4-methylsulfonylphenyl)methylene]indene. One potential direction is the development of this compound-based anticancer drugs with improved efficacy and reduced toxicity. Another direction is the synthesis of novel organic materials with unique optical and electronic properties using this compound as a building block. Further studies are also needed to elucidate the mechanism of action of this compound and its potential applications in other fields such as materials science and organic synthesis.

Synthesis Methods

The synthesis of (1E)-1-[(4-methylsulfonylphenyl)methylene]indene can be achieved through a one-pot reaction between 4-methylsulfonylbenzaldehyde and indene in the presence of a catalytic amount of piperidine. The reaction proceeds via a Knoevenagel condensation followed by an intramolecular cyclization to form this compound. The yield of this compound can be improved by optimizing the reaction conditions such as temperature, solvent, and catalyst concentration.

Scientific Research Applications

(1E)-1-[(4-methylsulfonylphenyl)methylene]indene has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, this compound has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. This compound has also been shown to have antimicrobial activity against various bacterial and fungal strains. In materials science, this compound has been used as a building block for the synthesis of novel organic materials with unique optical and electronic properties. This compound has also been used in organic synthesis as a versatile starting material for the preparation of various functionalized indene derivatives.